N-(1,3-benzodioxol-5-ylmethyl)-5-oxo-1-thioxo-4,5-dihydro[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide

Specification

• Molecular Formula: C19H13N3O4S2
• Molecular Weight: 411.5 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• Standard InChI: InChI=1S/C19H13N3O4S2/c23-17-11-3-1-2-4-12(11)22-16(21-17)15(28-19(22)27)18(24)20-8-10-5-6-13-14(7-10)26-9-25-13/h1-7H,8-9H2,(H,20,24)(H,21,23)
• Standard InChI Key: SXRQNIHPKXIWJF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=C4NC(=O)C5=CC=CC=C5N4C(=S)S3

Introduction

N-(1,3-benzodioxol-5-ylmethyl)-5-oxo-1-thioxo-4,5-dihydrothiazolo[3,4-a]quinazoline-3-carboxamide is a complex organic compound characterized by its unique structural features. It incorporates a benzodioxole moiety attached to a thiazoloquinazoline framework, featuring both thioxo and carboxamide functional groups. The compound's molecular formula is C₁₉H₁₃N₃O₄S₂, indicating the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms.

Computed Descriptors

Property Name	Property Value	Reference
XLogP3-AA	2.5	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	6	PubChem
Rotatable Bond Count	3	PubChem
Exact Mass	411.03474825 Da	PubChem

Synonyms

• ChemDiv3_012336

• HMS1508A16

• STL133896

• AKOS002104114

• CCG-198521

• NCGC00684590-01

• SR-01000555130

• BRD-K17288934-001-01-6

Synthesis and Reactions

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-5-oxo-1-thioxo-4,5-dihydrothiazolo[3,4-a]quinazoline-3-carboxamide typically involves multi-step synthetic routes. These reactions suggest potential pathways for modifying the compound to enhance its biological activity or alter its properties for specific applications.

Potential Applications

Interaction studies are crucial for understanding how this compound interacts with biological targets. Its unique combination of functional groups and structural elements may confer unique biological activities, making it a candidate for various applications in pharmaceutical research.

Related Compounds

Several compounds share structural similarities with N-(1,3-benzodioxol-5-ylmethyl)-5-oxo-1-thioxo-4,5-dihydrothiazolo[3,4-a]quinazoline-3-carboxamide. These include:

Compound Name	Structural Features	Biological Activity
2-amino-thiazolo[4,5-b]pyridine	Thiazole ring	Anticancer
6-methylthio-benzothiazole	Benzothiazole	Antimicrobial
4-thiazolidinone derivatives	Thiazolidine ring	Antidiabetic

These compounds highlight the uniqueness of N-(1,3-benzodioxol-5-ylmethyl)-5-oxo-1-thioxo-4,5-dihydrothiazolo[3,4-a]quinazoline-3-carboxamide due to its distinct combination of functional groups and structural elements.